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Compound of Interest

Compound Name: RA190

Cat. No.: B610398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and

application of a stock solution of RA190, a potent and selective inhibitor of the proteasomal

ubiquitin receptor RPN13/ADRM1, using Dimethyl Sulfoxide (DMSO) as the solvent. RA190
has demonstrated significant anti-proliferative effects in various cancer cell lines.

Quantitative Data Summary
The following table summarizes the key quantitative information for preparing and using RA190
solutions.
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Parameter Value Reference

Molecular Weight 596.72 g/mol [1]

Solubility in DMSO
≥ 10 mM; up to 100 mg/mL

(167.57 mM)
[1][2]

Recommended Stock Solution

Concentration
10 mM [2]

Storage of Stock Solution (in

DMSO)

-20°C for up to 6 months;

-80°C for up to 6 months
[2]

Typical Working

Concentrations (In Vitro)
0.1 µM - 10 µM [3][4][5]

Experimental Protocol: Preparation of a 10 mM
RA190 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of RA190 in DMSO.

Materials:

RA190 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing and Calculation:
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Accurately weigh the desired amount of RA190 powder. For example, to prepare 1 mL of a

10 mM stock solution, you will need 5.97 mg of RA190 (Molecular Weight: 596.72 g/mol ).

Calculation: 0.01 mol/L * 1 L/1000 mL * 596.72 g/mol * 1000 mg/g = 5.97 mg/mL

Dissolution:

Aseptically add the weighed RA190 powder to a sterile microcentrifuge tube.

Add the calculated volume of DMSO to the tube. For a 10 mM solution, if you weighed

5.97 mg of RA190, add 1 mL of DMSO. It is recommended to use fresh DMSO to avoid

moisture absorption which can reduce solubility[1].

Vortex the solution until the RA190 powder is completely dissolved. Gentle warming in a

37°C water bath can aid dissolution if necessary. Ensure the solution is clear and free of

particulates.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes[6].

Store the aliquots at -20°C or -80°C for long-term storage, where they can be stable for up

to 6 months[2].

Preparation of Working Solutions:

For cell-based assays, the DMSO stock solution should be diluted with cell culture medium to

the desired final concentration. For example, to prepare a 100 µL working solution with a final

concentration of 10 µM from a 10 mM stock solution, you would perform a 1:1000 dilution (e.g.,

add 0.1 µL of the 10 mM stock to 99.9 µL of cell culture medium). It is crucial to ensure the final

concentration of DMSO in the cell culture medium is low (typically ≤ 0.1%) to avoid solvent-

induced cytotoxicity[7].

RA190 Signaling Pathway and Mechanism of Action
RA190 functions by targeting the RPN13/ADRM1 subunit of the 19S regulatory particle of the

proteasome. This inhibition leads to the accumulation of polyubiquitinated proteins, which can
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trigger downstream cellular stress responses and apoptosis. One of the key pathways affected

is the NF-κB signaling pathway. In its inactive state, NF-κB is sequestered in the cytoplasm by

its inhibitor, IκBα. The proteasome is responsible for the degradation of phosphorylated IκBα,

which allows NF-κB to translocate to the nucleus and activate the transcription of target genes.

By inhibiting the proteasome, RA190 prevents the degradation of IκBα, thereby blocking NF-κB

signaling[8].

Caption: RA190 inhibits the proteasome, leading to the stabilization of IκBα and subsequent

inhibition of NF-κB nuclear translocation and transcriptional activity.

Experimental Workflow for In Vitro Cell Viability
Assay
The following diagram outlines a typical workflow for assessing the effect of RA190 on cell

viability.
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Caption: A generalized workflow for determining the IC50 of RA190 in a cell-based viability

assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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